Cas no 15497-51-5 (1H-Benzotriazole-1-methanamine,N-methyl-N-phenyl-)

1H-Benzotriazole-1-methanamine, N-methyl-N-phenyl-, is a benzotriazole derivative with applications in organic synthesis and corrosion inhibition. Its molecular structure, featuring a benzotriazole core functionalized with an N-methyl-N-phenylaminomethyl group, contributes to its effectiveness as a stabilizing agent and intermediate in specialty chemical processes. The compound exhibits strong chelating properties, making it useful in metal surface protection and as an additive in lubricants or coatings to mitigate oxidative degradation. Its stability under varied conditions and compatibility with other industrial chemicals enhance its utility in formulations requiring long-term performance. The presence of both aromatic and triazole moieties further supports its role in coordination chemistry and material science applications.
1H-Benzotriazole-1-methanamine,N-methyl-N-phenyl- structure
15497-51-5 structure
Product Name:1H-Benzotriazole-1-methanamine,N-methyl-N-phenyl-
CAS No:15497-51-5
MF:C14H14N4
MW:238.28776216507
CID:121022
PubChem ID:24870295
Update Time:2025-06-09

1H-Benzotriazole-1-methanamine,N-methyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzotriazole-1-methanamine,N-methyl-N-phenyl-
    • N-(benzotriazol-1-ylmethyl)-N-methylaniline
    • N-METHYL-N-PHENYLBENZOTRIAZOLEMETHAN-AMINE MIXTURE OF BT1 & BT2 ISOMERS
    • BT2 ISOMERS
    • N-METHYL-N-PHENYLBENZOTRIAZOLEMETHAN-AMINE MIXTURE OF BT1 &amp
    • n-methyl-n-phenylbenzotriazolemethanamine, mixture of bt1 and bt2 isomers
    • BIDD:GT0049
    • J-009162
    • N-((1H-Benzo[d][1,2,3]triazol-1-yl)methyl)-N-methylaniline
    • AKOS015889154
    • N-[(1H-Benzotriazol-1-yl)methyl]-N-methylaniline
    • SCHEMBL3343750
    • N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N-methylaniline
    • 15497-51-5
    • N,methyl-N-phenylbenzotriazolemethanamine
    • 1H-Benzotriazole-1-methanamine, N-methyl-N-phenyl-
    • DTXSID60393329
    • N-(1,2,3-BENZOTRIAZOL-1-YLMETHYL)-N-METHYLANILINE
    • N-METHYL-N-PHENYLBENZOTRIAZOLEMETHAN-
    • MDL: MFCD00799563
    • Inchi: 1S/C14H14N4/c1-17(12-7-3-2-4-8-12)11-18-14-10-6-5-9-13(14)15-16-18/h2-10H,11H2,1H3
    • InChI Key: VIBLZNXJYGXWHR-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2N=N1)CN(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 238.122
  • Monoisotopic Mass: 238.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 34Ų

Experimental Properties

  • Color/Form: White powder
  • Melting Point: 58-70 °C (lit.)
  • Solubility: Not determined

1H-Benzotriazole-1-methanamine,N-methyl-N-phenyl- Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S26-36

1H-Benzotriazole-1-methanamine,N-methyl-N-phenyl- Pricemore >>

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